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Compound of Interest

Compound Name: 2-Bromobenzofuran

Cat. No.: B1272952 Get Quote

The proper disposal of 2-Bromobenzofuran, a halogenated organic compound, is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance. Improper

handling can lead to health hazards and environmental contamination.[1] This guide provides a

comprehensive, step-by-step procedure for the safe disposal of 2-Bromobenzofuran waste,

tailored for researchers, scientists, and drug development professionals.

Safety and Hazard Data
2-Bromobenzofuran is classified as an irritant that can cause skin, eye, and respiratory

irritation.[2] Adherence to safety protocols is mandatory when handling this chemical.
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Property Data Source

Molecular Formula C₈H₅BrO [2]

Molecular Weight 197.03 g/mol [2]

Appearance
Not specified; handle as

hazardous
N/A

GHS Hazard Statements H315: Causes skin irritation [2]

H319: Causes serious eye

irritation
[2]

H335: May cause respiratory

irritation
[2]

Primary Hazards Irritant [2]

Experimental Protocol for Disposal of 2-
Bromobenzofuran Waste
This protocol outlines the necessary steps for the safe collection and disposal of 2-
Bromobenzofuran waste. All chemical waste should be treated as hazardous unless

confirmed otherwise.[3]

1. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: Always handle 2-Bromobenzofuran and its waste within a certified

chemical fume hood to minimize inhalation exposure.[4] Ensure eyewash stations and safety

showers are readily accessible.[5]

Hand Protection: Wear chemically resistant gloves. Consult the glove manufacturer's

specifications for compatibility.

Eye/Face Protection: Use safety goggles or glasses as described by OSHA regulations.[5][6]

Skin and Body Protection: Wear a flame-retardant lab coat and appropriate protective

clothing to prevent skin exposure.[5]
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2. Waste Segregation and Collection:

Principle of Segregation: 2-Bromobenzofuran is a halogenated organic compound.

Crucially, never mix halogenated waste with non-halogenated organic waste.[4][7] Keeping

these waste streams separate is essential for safety and can significantly reduce disposal

costs.[8][9]

Incompatible Materials: Do not mix 2-Bromobenzofuran waste with other hazardous waste

categories such as acids, bases, heavy metals, strong oxidizing agents, or acutely toxic "P-

listed" wastes.[4][9][10]

Collection Procedure:

Select a designated, compatible waste container. Polyethylene or glass containers are

preferred for halogenated solvents.[10] Ensure the container is in good condition, free

from damage, and has a secure, leak-proof lid.[1]

Conduct all waste transfers inside a chemical fume hood.[4]

Affix a "Hazardous Waste" tag to the container before adding the first drop of waste.[4][8]

Carefully pour the 2-Bromobenzofuran waste into the container, avoiding splashes.

Do not overfill the container. Leave at least 5% of headspace to allow for thermal

expansion.[4]

Securely close the container lid immediately after adding waste.[8][11]

3. Labeling the Waste Container:

Complete and Accurate Labeling: As waste is added, accurately record the contents on the

hazardous waste tag.

Required Information: The label must clearly identify all chemical constituents (including "2-
Bromobenzofuran" and any other chemicals in the mixture) and their approximate

percentages or volumes.[4] Indicate the relevant hazards by checking the appropriate boxes

(e.g., Toxic, Irritant).[11]
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4. Storage of Waste:

Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA).[4] The SAA should be at or near the point of generation and under the control of

laboratory personnel.[1]

Secondary Containment: The container must be placed in a secondary containment system,

such as a large, chemically resistant tub, to contain any potential leaks.[4][10]

Storage Conditions: Keep the storage area cool, well-ventilated, and away from sources of

heat, ignition, and direct sunlight.[4][10]

5. Requesting Waste Disposal:

Scheduling Pickup: Once the container is nearly full (approximately 95%), or if waste

generation is complete, request a pickup from your institution's Environmental Health and

Safety (EHS) department.[8][11]

Final Check: Before pickup, ensure the container is tightly sealed and the hazardous waste

tag is fully and legibly completed.[12]

6. Spill and Emergency Procedures:

Containment: In case of a spill, ensure the area is well-ventilated.[4] Contain the spill using

an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad.[4][8]

Cleanup: Carefully collect the absorbed material and any contaminated debris. Place it in a

separate, sealable, and leak-proof container.[4]

Labeling Spill Debris: Label the container with a hazardous waste tag, identifying the

contents as "Spill Debris" containing 2-Bromobenzofuran.[4]

Disposal: Request a pickup for the spill debris from your EHS office.[8]

Disposal Workflow Visualization
The following diagram illustrates the procedural flow for the proper disposal of 2-
Bromobenzofuran waste.
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Diagram 1: 2-Bromobenzofuran Disposal Workflow

Step 1: Preparation
- Don PPE (Gloves, Goggles, Lab Coat)

- Work in Chemical Fume Hood

Step 2: Segregation
- Identify waste as HALOGENATED ORGANIC

- Do NOT mix with non-halogenated waste

Step 3: Collection
- Use labeled, compatible container
- Add waste, leave 5% headspace

- Keep container closed

Step 4: Labeling
- Update Hazardous Waste Tag

- List all constituents and percentages

Spill Event
Potential Spill

Step 5: Storage
- Store in Satellite Accumulation Area

- Use secondary containment

Step 6: Disposal
- Request waste pickup from EHS

- Ensure container is sealed and properly labeled

Spill Cleanup
- Use inert absorbent material

- Collect debris in a sealed container
- Label as 'Spill Debris'

Store for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Bromobenzofuran waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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